4-Bromophenyl 2-thiophenecarboxylate

• Molecular Formula: C11H7BrO2S
• Molecular Weight: 283.14 g/mol
• IUPAC Name: (4-bromophenyl) thiophene-2-carboxylate
• InChI: InChI=1S/C11H7BrO2S/c12-8-3-5-9(6-4-8)14-11(13)10-2-1-7-15-10/h1-7H
• InChI Key: BGQQTADIYBLIEV-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)OC2=CC=C(C=C2)Br

Description

4-Bromophenyl 2-thiophenecarboxylate (CAS: 91635-19-7) is an organic ester compound featuring a 4-bromophenyl group linked via a carboxylate bridge to a 2-thiophene moiety. Its molecular structure combines aromatic and heteroaromatic components, making it a versatile intermediate in synthetic chemistry and materials science. The compound is synthesized through esterification reactions, often involving activated derivatives of 2-thiophenecarboxylic acid and 4-bromophenol. Key characterization methods include FTIR spectroscopy, where the absence of a (C=S) vibration (as observed in related compounds like B1) and the presence of (C=C) stretching at ~1688 cm⁻¹ confirm its structural integrity .

Comparison with Similar Compounds

4-{(Z)-[(4-Bromobenzoyl)hydrazono]methyl}-2-ethoxyphenyl 2-thiophenecarboxylate (CAS: 353776-31-5)

This derivative introduces a hydrazono group and an ethoxy substituent on the phenyl ring. The additional functional groups increase its molecular weight (MW: ~483.3 g/mol) compared to 4-bromophenyl 2-thiophenecarboxylate (MW: 297.17 g/mol).

Methyl 4-Bromothiophene-2-carboxylate (CAS: 62224-16-2)

Replacing the 4-bromophenyl group with a methyl ester reduces steric bulk (MW: 221.07 g/mol). This simpler structure is favored in industrial applications as an API intermediate due to easier synthesis and lower cost. However, the lack of aromatic bromine limits its utility in cross-coupling reactions compared to 4-bromophenyl derivatives .

Halogen-Substituted Derivatives

Studies on halogen-substituted phenyl compounds (e.g., N-(4-halophenyl)maleimides) reveal that bromine’s size and electronegativity have minimal impact on inhibitory potency in certain enzymatic assays. For example, N-(4-bromophenyl)maleimide (IC₅₀ = 4.37 μM) shows comparable activity to its fluoro- (IC₅₀ = 5.18 μM) and iodo- (IC₅₀ = 4.34 μM) analogs against monoacylglycerol lipase (MGL).

Physicochemical and Spectroscopic Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	FTIR Peaks (cm⁻¹)
4-Bromophenyl 2-thiophenecarboxylate	297.17	C=O (ester), C-Br	C=C: ~1688
Methyl 4-bromothiophene-2-carboxylate	221.07	C=O (ester), C-Br	Not reported
Hydrazono-ethoxy derivative	~483.3	C=O (ester), N=N, C-O-C (ethoxy)	Likely N-H stretch: ~3200–3400*

*Predicted based on hydrazono group presence.